6-(3,5-Dimethylphenyl)naphthalen-2-ol

• IUPAC Name: 6-(3,5-dimethylphenyl)naphthalen-2-ol
• InChI: InChI=1S/C18H16O/c1-12-7-13(2)9-17(8-12)15-3-4-16-11-18(19)6-5-14(16)10-15/h3-11,19H,1-2H3
• InChI Key: NULSTLHFBMHPPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=CC3=C(C=C2)C=C(C=C3)O)C
• Molecular Formula: C18H16O
• Molecular Weight: 248.3 g/mol

Description

6-(3,5-Dimethylphenyl)naphthalen-2-ol is a chemical compound that belongs to the family of naphthalene derivatives. It is a white crystalline powder that is used in various scientific research applications.

Mechanism of Action

The mechanism of action of 6-(3,5-Dimethylphenyl)naphthalen-2-ol is not fully understood. However, it is believed to act as a chelating agent, binding to metal ions and forming a complex. This complex can then be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 6-(3,5-Dimethylphenyl)naphthalen-2-ol. However, it has been reported to have low toxicity and is not known to cause any adverse effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(3,5-Dimethylphenyl)naphthalen-2-ol in lab experiments is its high sensitivity for the detection of metal ions. It is also relatively easy to synthesize and purify. However, one of the limitations is its limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the use of 6-(3,5-Dimethylphenyl)naphthalen-2-ol in scientific research. One direction is the development of new metal complex catalysts for organic synthesis. Another direction is the use of this compound in the development of new fluorescent probes for the detection of other metal ions. Additionally, there is potential for the use of this compound in the development of new pharmaceuticals and materials science applications.
Conclusion:
6-(3,5-Dimethylphenyl)naphthalen-2-ol is a chemical compound that has various scientific research applications. Its synthesis method is relatively simple, and it has high sensitivity for the detection of metal ions. While there is limited information available on its biochemical and physiological effects, it is known to have low toxicity. There are several future directions for the use of this compound in scientific research, including the development of new metal complex catalysts and fluorescent probes.

Synthesis Methods

The synthesis of 6-(3,5-Dimethylphenyl)naphthalen-2-ol involves the reaction of 3,5-dimethylphenylacetic acid with 2-naphthol in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified using column chromatography to obtain a white crystalline powder.

Scientific Research Applications

6-(3,5-Dimethylphenyl)naphthalen-2-ol is used in various scientific research applications. It is commonly used as a fluorescent probe for the detection of metal ions such as zinc and copper. It is also used as a ligand for the synthesis of metal complexes. Additionally, it is used in the synthesis of organic compounds and as a starting material for the preparation of other naphthalene derivatives.